Cas no 2229622-08-4 (tert-butyl N-3-amino-2-(5-bromo-3-methylfuran-2-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(5-bromo-3-methylfuran-2-yl)propylcarbamate
• CAS No: 2229622-08-4
• MF: C₁₃H₂₁BrN₂O₃
• MW: 333.221442937851
• CID: 6455396
• PubChem ID: 165670361
• Update Time: 2025-05-19

tert-butyl N-3-amino-2-(5-bromo-3-methylfuran-2-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(5-bromo-3-methylfuran-2-yl)propylcarbamate
• tert-butyl N-[3-amino-2-(5-bromo-3-methylfuran-2-yl)propyl]carbamate
• EN300-1879803
• 2229622-08-4

• Inchi： 1S/C13H21BrN2O3/c1-8-5-10(14)18-11(8)9(6-15)7-16-12(17)19-13(2,3)4/h5,9H,6-7,15H2,1-4H3,(H,16,17)
• InChI Key： FQVJIGPTMIRRIF-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C(CN)CNC(=O)OC(C)(C)C)O1

Computed Properties

• Exact Mass: 332.07356g/mol
• Monoisotopic Mass: 332.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 77.5Ų

Additional information on tert-butyl N-3-amino-2-(5-bromo-3-methylfuran-2-yl)propylcarbamate

Research Brief on tert-Butyl N-3-amino-2-(5-bromo-3-methylfuran-2-yl)propylcarbamate (CAS: 2229622-08-4)

In recent years, the compound tert-butyl N-3-amino-2-(5-bromo-3-methylfuran-2-yl)propylcarbamate (CAS: 2229622-08-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan-based structure and bromo-substitution, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and bioactive intermediates. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications.

The synthesis of tert-butyl N-3-amino-2-(5-bromo-3-methylfuran-2-yl)propylcarbamate typically involves multi-step organic reactions, including the functionalization of the furan ring and subsequent carbamate protection. Recent studies have optimized these synthetic routes to improve yield and purity, which are critical for its application in drug discovery. The bromo-substitution at the 5-position of the furan ring is particularly noteworthy, as it enhances the compound's reactivity in cross-coupling reactions, making it a valuable intermediate in the synthesis of more complex molecules.

From a biological perspective, preliminary studies suggest that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Its mechanism of action appears to involve the modulation of key signaling proteins, although further in vitro and in vivo studies are required to fully elucidate its pharmacological profile. Researchers have also explored its potential as a building block for the development of targeted therapies, particularly in oncology and autoimmune diseases, where furan-derived compounds have shown efficacy.

One of the most promising applications of tert-butyl N-3-amino-2-(5-bromo-3-methylfuran-2-yl)propylcarbamate is its use in the synthesis of proteolysis-targeting chimeras (PROTACs). These bifunctional molecules, which facilitate the degradation of target proteins, have emerged as a groundbreaking approach in drug discovery. The bromo-furan moiety of this compound provides a versatile handle for further functionalization, enabling the design of PROTACs with enhanced specificity and potency.

Despite its potential, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through rigorous preclinical studies. Recent advancements in computational chemistry and structure-activity relationship (SAR) studies are expected to accelerate the optimization of this scaffold, paving the way for its integration into therapeutic candidates.

In conclusion, tert-butyl N-3-amino-2-(5-bromo-3-methylfuran-2-yl)propylcarbamate represents a versatile and promising intermediate in chemical biology and pharmaceutical research. Its unique structural features and functionalizability make it a valuable tool for drug discovery, particularly in the development of enzyme inhibitors and PROTACs. Continued research efforts are essential to fully unlock its therapeutic potential and address existing limitations.